Cas no 1261945-30-5 (2-hydroxy-3-[2-methoxy-5-(trifluoromethyl)phenyl]benzaldehyde)

• Product Name: 2-hydroxy-3-[2-methoxy-5-(trifluoromethyl)phenyl]benzaldehyde
• CAS No: 1261945-30-5
• MF: C₁₅H₁₁F₃O₃
• MW: 296.241255044937
• MDL: MFCD18314895
• CID: 1223264
• PubChem ID: 53220641
• Update Time: 2025-08-03

2-hydroxy-3-[2-methoxy-5-(trifluoromethyl)phenyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-[2-methoxy-5-(trifluoromethyl)phenyl]benzaldehyde
• MFCD18314895
• 2-FORMYL-6-(2-METHOXY-5-TRIFLUOROMETHYLPHENYL)PHENOL
• 2-Hydroxy-2'-methoxy-5'-(trifluoromethyl)[1,1'-biphenyl]-3-carbaldehyde
• DTXSID00685371
• 2-Formyl-6-(2-methoxy-5-trifluoromethylphenyl)phenol, 95%
• 1261945-30-5

• MDL： MFCD18314895
• Inchi： 1S/C15H11F3O3/c1-21-13-6-5-10(15(16,17)18)7-12(13)11-4-2-3-9(8-19)14(11)20/h2-8,20H,1H3
• InChI Key： ODHOKHQLJQKICF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C1C=CC=C(C=O)C=1O)OC)(F)F

Computed Properties

• Exact Mass: 296.06602869g/mol
• Monoisotopic Mass: 296.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-hydroxy-3-[2-methoxy-5-(trifluoromethyl)phenyl]benzaldehyde

2-Hydroxy-3-[2-Methoxy-5-(Trifluoromethyl)Phenyl]Benzaldehyde: A Versatile Chemical Intermediate for Advanced Applications

2-Hydroxy-3-[2-methoxy-5-(trifluoromethyl)phenyl]benzaldehyde (CAS No. 1261945-30-5) is a specialized organic compound gaining attention in pharmaceutical and material science research. This benzaldehyde derivative features unique structural characteristics with its hydroxy, methoxy, and trifluoromethyl functional groups, making it valuable for designing novel molecules.

The compound's molecular structure combines aromatic rings with strategically placed substituents, creating opportunities for diverse chemical modifications. Researchers particularly value the electron-withdrawing trifluoromethyl group which enhances the compound's reactivity in various synthetic pathways. Its CAS 1261945-30-5 identifier ensures precise identification in chemical databases and research literature.

Current applications of 2-hydroxy-3-[2-methoxy-5-(trifluoromethyl)phenyl]benzaldehyde focus on its role as a key intermediate in pharmaceutical development. The compound's structural features make it suitable for creating potential drug candidates targeting various therapeutic areas. Scientists are exploring its use in developing small molecule inhibitors and receptor modulators, particularly in neurological and inflammatory conditions.

In material science, this benzaldehyde derivative shows promise for creating advanced organic electronic materials. The combination of its aromatic system and fluorine atoms contributes to interesting electronic properties, making it potentially useful for OLED materials or organic semiconductors. Researchers are investigating its photophysical characteristics for potential applications in optoelectronic devices.

The synthesis of CAS 1261945-30-5 typically involves multi-step organic reactions, with careful control of reaction conditions to achieve high purity. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce environmental impact while maintaining yield and purity. Recent publications highlight improved synthetic routes that enhance the compound's accessibility for research purposes.

Analytical characterization of 2-hydroxy-3-[2-methoxy-5-(trifluoromethyl)phenyl]benzaldehyde employs advanced techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure precise identification and purity assessment, crucial for research applications. The compound typically appears as a crystalline solid with specific solubility characteristics in common organic solvents.

Storage and handling recommendations for this compound emphasize protection from moisture and light to maintain stability. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with CAS 1261945-30-5. Material Safety Data Sheets provide detailed guidance for safe handling in research environments.

The global market for specialized chemical intermediates like 2-hydroxy-3-[2-methoxy-5-(trifluoromethyl)phenyl]benzaldehyde continues to grow, driven by pharmaceutical R&D and advanced materials development. Suppliers typically offer this compound in research quantities, with custom synthesis options available for larger-scale requirements. Pricing reflects its specialized nature and the complexity of its synthesis.

Recent patent literature reveals growing interest in applications of this benzaldehyde derivative, particularly in medicinal chemistry. Several patent filings describe its incorporation into novel compound libraries for drug discovery programs. The trifluoromethyl group in particular contributes to desirable pharmacokinetic properties in many therapeutic candidates.

Future research directions for CAS 1261945-30-5 may explore its potential in catalytic applications or as a building block for more complex molecular architectures. The compound's versatility makes it valuable for developing targeted therapeutics and functional materials with specific performance characteristics.

For researchers seeking alternatives or related compounds, several structural analogs of 2-hydroxy-3-[2-methoxy-5-(trifluoromethyl)phenyl]benzaldehyde exist with modified substitution patterns. These variations allow for fine-tuning of chemical properties to meet specific research needs while maintaining the core structural features that make this class of compounds valuable.

Quality control standards for CAS 1261945-30-5 typically specify minimum purity levels (often ≥95% or ≥98%) with detailed analytical certificates available from reputable suppliers. Researchers should verify these specifications when sourcing the compound for sensitive applications where purity significantly impacts results.

The environmental profile of this compound is an area of ongoing investigation, particularly regarding its biodegradation pathways. As with many fluorinated organic compounds, researchers are examining its environmental fate as part of broader efforts to develop sustainable chemistry practices in pharmaceutical and materials research.

Academic and industrial laboratories continue to explore new synthetic methodologies involving 2-hydroxy-3-[2-methoxy-5-(trifluoromethyl)phenyl]benzaldehyde. Recent publications describe innovative coupling reactions and functional group transformations that expand its utility as a versatile synthetic building block.

For researchers considering this compound for their work, consultation with synthetic chemistry experts is recommended to fully exploit its potential. The strategic placement of its functional groups offers numerous possibilities for creative molecular design across multiple scientific disciplines.